Cas no 1379329-35-7 (7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine)

• Product Name: 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine
• CAS No: 1379329-35-7
• MF: C₉H₁₇NO₂
• MW: 171.24
• MDL: MFCD20724347
• CID: 5088232
• Update Time: 2025-09-22

7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine

• MDL： MFCD20724347
• Inchi： 1S/C9H17NO2/c1-7-6-9(3-2-8(7)10)11-4-5-12-9/h7-8H,2-6,10H2,1H3
• InChI Key： PDOORKUEGZDAJL-UHFFFAOYSA-N
• SMILES： C1C2(OCCO2)CC(C)C(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine

7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine: A Versatile Scaffold in Medicinal Chemistry

7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine, with the CAS number 1379329-35-7, represents a unique class of spirocyclic compounds characterized by its fused ring system and functionalized oxygen atoms. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and molecular design. The spiro[4.5]decane core, combined with the 1,4-dioxa functionality, provides a versatile scaffold for the development of bioactive molecules. Recent studies have highlighted the importance of 7-methyl substitution in modulating the physicochemical properties and biological activity of such compounds.

The 1,4-dioxa moiety in 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine introduces two oxygen atoms into the ring system, which can act as hydrogen bond donors or acceptors. This feature is critical for optimizing interactions with biological targets such as enzymes or receptors. The spiro junction between the decane and oxane rings creates a rigid, three-dimensional structure that enhances molecular specificity. This structural rigidity is particularly valuable in the design of selective modulators for G-protein-coupled receptors (GPCRs) and ion channels, as reported in a 2023 study published in Journal of Medicinal Chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine through catalytic ring-opening reactions and stereoselective reductions. A 2022 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that yielded the compound with high enantiomeric purity. This synthetic approach is significant for pharmaceutical applications, as it allows for the production of chiral derivatives with distinct biological profiles. The 7-methyl group further stabilizes the molecule, reducing the likelihood of metabolic degradation and improving its pharmacokinetic profile.

The spiro[4.5]decane framework in 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine has been explored for its potential as a scaffold in the development of antiviral agents. A 2024 study in Antiviral Research demonstrated that derivatives of this compound exhibited inhibitory activity against RNA-dependent RNA polymerases (RdRp), which are key targets for antiviral drugs. The 1,4-dioxa ring system is believed to enhance the binding affinity for viral enzymes by forming hydrogen bonds with critical residues in the active site. This finding underscores the importance of 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine as a lead compound for antiviral drug discovery.

Research into the biological activity of 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine has also extended to its potential as a modulator of ion channels. A 2023 preprint on bioRxiv reported that the compound selectively inhibited voltage-gated sodium channels, suggesting its utility in the treatment of neurological disorders such as epilepsy. The spiro junction is thought to contribute to the molecule's ability to partition into lipid membranes, facilitating interaction with membrane-bound ion channels. This property is distinct from traditional small-molecule channel blockers, which often lack the necessary hydrophobicity for effective membrane penetration.

Computational studies have further supported the therapeutic potential of 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine. A 2024 article in Chemical Science used molecular dynamics simulations to model the interaction between the compound and the SARS-CoV-2 main protease (Mpro). The results indicated that the 1,4-dioxa ring forms a hydrogen-bonding network with key residues in the enzyme's active site, while the 7-methyl group acts as a hydrophobic anchor. This dual-mode binding mechanism is a promising strategy for designing inhibitors with enhanced potency and selectivity.

The structural versatility of 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine also makes it a valuable platform for the development of prodrugs. A 2023 study in Drug Delivery and Translational Research explored the use of this compound as a carrier for targeted drug delivery. The spiro framework was modified to incorporate functional groups that respond to specific stimuli, such as pH or redox conditions. This approach allows for the controlled release of therapeutic agents at target sites, minimizing systemic toxicity and improving treatment efficacy.

In summary, 7-Methyl-1,4-dioxa-spiro[4.5]dec-8-ylamine (CAS 1379329-35-7) represents a promising scaffold in medicinal chemistry due to its unique structural features and potential applications. Ongoing research continues to uncover new biological activities and synthetic strategies for this compound, highlighting its significance in the development of next-generation therapeutics.